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Compound of Interest

Compound Name: 6-Methylpyridine-3-carboxamidine

Cat. No.: B1316810 Get Quote

Technical Note on CAS Number 6960-22-1
An important clarification regarding the chemical identity of CAS number 6960-22-1 is

necessary. While the request specified "6-Methylpyridine-3-carboxamidine," extensive

database searches have revealed that CAS number 6960-22-1 is authoritatively assigned to

the compound 6-Methylpyridine-3-carboxamide.[1][2][3][4][5] These two compounds are

structurally distinct, differing in the functional group attached to the pyridine ring.

Due to a lack of available scientific literature and data for "6-Methylpyridine-3-
carboxamidine," this document will proceed to summarize the available technical information

for 6-Methylpyridine-3-carboxamide. It is important to note that the biological and chemical

properties of these two compounds would be significantly different.

In-depth Technical Guide: 6-Methylpyridine-3-
carboxamide
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following information pertains to 6-Methylpyridine-3-carboxamide. No verifiable

experimental protocols, signaling pathways, or in-depth biological studies directly involving this

specific compound were identified in the available literature. The information presented is

based on supplier data and general knowledge of related pyridine carboxamide compounds.
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Chemical and Physical Properties
6-Methylpyridine-3-carboxamide, also known as 6-methylnicotinamide, is a heterocyclic

building block used in chemical synthesis.[1] Its fundamental properties are summarized below.

Property Value Reference

CAS Number 6960-22-1 [1][2][3][4][5]

Molecular Formula C₇H₈N₂O [1][2][4]

Molecular Weight 136.15 g/mol [1][2][3]

Synonyms

2-Methylpyridine-5-

carboxamide, 6-

Methylnicotinamide, 5-

carboxamido-2-picoline

[1][3]

Melting Point 197-199 °C [1][6]

Solubility Water: 50 mg/mL [1]

Appearance N/A [4]

Purity
Typically available as 97% or

98%
[1][2][3][4]

Spectroscopic and Computational Data
While specific experimental spectra were not found, computational chemistry data is available

for related compounds, which can provide insights into the expected properties of 6-

Methylpyridine-3-carboxamide. For instance, the related compound 6-Amino-N-methylpyridine-

2-carboxamide has a calculated TPSA of 68.01 and a LogP of 0.0234.[7]

Biological Activity and Potential Applications
The pyridine-3-carboxamide scaffold is a prevalent heterocyclic structure in nature, found in

coenzymes like the vitamin B6 family and numerous alkaloids.[8] It serves as a versatile

building block in the synthesis of biologically active compounds.[8] Derivatives of pyridine and

pyridine carboxamides have been reported to exhibit a wide range of biological activities,

including:
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Anticancer[9]

Antibacterial[8][9]

Anti-inflammatory[9]

Anti-tubercular[10][11]

A recent study highlighted the development of novel pyridine-3-carboxamide analogs for

treating bacterial wilt in tomatoes caused by Ralstonia solanacearum.[8] This suggests the

potential for this class of compounds in agricultural applications. Another area of research is in

the development of MmpL3 inhibitors as antitubercular agents, where pyridine-containing

molecules have shown promise.[10]

However, it is crucial to reiterate that these are general activities of the broader class of

pyridine carboxamide derivatives. Specific studies on the biological effects, mechanism of

action, or signaling pathway involvement of 6-Methylpyridine-3-carboxamide (CAS 6960-22-1)

are not available in the public domain.

Synthesis and Reactivity
6-Methylpyridine-3-carboxamide is primarily used in chemical synthesis studies.[1] The

synthesis of related compounds, such as 6-methylpyridine-3-carbaldehyde, has been

described, starting from 5-ethyl-2-methylpyridine through a multi-step process involving

oxidation, esterification, and reduction.[12] The amide group and the pyridine ring are the

primary sites of reactivity. The pyridine ring can undergo electrophilic substitution, and the

amide group can participate in various reactions, including hydrolysis.[13]

Safety Information
Based on available safety data sheets, 6-Methylpyridine-3-carboxamide is classified with the

following hazards:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10511440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11096348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10511440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10511440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10239758/
https://www.researchgate.net/publication/385041918_Synthesis_of_6-dialkylaminopyrimidine_carboxamide_analogues_and_their_anti-tubercular_properties
https://pmc.ncbi.nlm.nih.gov/articles/PMC11096348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10239758/
https://www.sigmaaldrich.com/US/en/product/aldrich/284769
https://www.researchgate.net/publication/216182753_Synthesis_of_6-methylpyridine-3-carbaldehyde
https://www.pipzine-chem.com/products/pyridine/6-methoxypyridine-3-carboxamide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Code

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Signal Word: Warning[1][4]

Recommended personal protective equipment includes a dust mask, eye shields, and gloves.

[1]

Experimental Protocols and Signaling Pathways
A thorough search of scientific literature did not yield any specific experimental protocols for

assays involving 6-Methylpyridine-3-carboxamide. Similarly, no information was found

regarding its interaction with specific biological signaling pathways.

Due to the absence of this critical information, the creation of detailed experimental workflows

or signaling pathway diagrams using Graphviz is not possible at this time. The following

represents a generalized workflow for characterizing a novel compound, which could be

adapted for 6-Methylpyridine-3-carboxamide should future research be conducted.

Synthesis & Purification Physicochemical Characterization Biological Evaluation Mechanism of Action Studies

Chemical Synthesis Purification (e.g., Crystallization, Chromatography) Spectroscopic Analysis (NMR, IR, MS) Purity Assessment (HPLC) In Vitro Assays (e.g., Cytotoxicity, Enzyme Inhibition) In Vivo Studies (Animal Models) Target Identification Signaling Pathway Analysis

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and evaluation of a novel chemical compound.

Conclusion
The compound associated with CAS number 6960-22-1 is 6-Methylpyridine-3-carboxamide, not

6-Methylpyridine-3-carboxamidine. Currently, there is a significant lack of in-depth technical
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data, experimental protocols, and biological studies specifically for 6-Methylpyridine-3-

carboxamide in the public scientific literature. While the broader class of pyridine carboxamides

has shown significant biological potential, further research is required to elucidate the specific

properties and applications of this particular molecule. Researchers interested in this

compound should consider it a novel starting point for discovery and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-Methylpyridine-3-carboxamidine CAS number 6960-
22-1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316810#6-methylpyridine-3-carboxamidine-cas-
number-6960-22-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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